Cas no 681163-31-5 (N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide)

• Product Name: N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• CAS No: 681163-31-5
• MF: C₂₀H₁₃N₃O₄S
• MW: 391.399923086166
• CID: 6576113
• Update Time: 2025-07-09

N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide
• 2H-Isoindole-2-acetamide, N-4H-[1]benzopyrano[4,3-d]thiazol-2-yl-1,3-dihydro-1,3-dioxo-

• Inchi： 1S/C20H13N3O4S/c24-16(9-23-18(25)11-5-1-2-6-12(11)19(23)26)21-20-22-17-13-7-3-4-8-14(13)27-10-15(17)28-20/h1-8H,9-10H2,(H,21,22,24)
• InChI Key： AMKKWIAJAUCHHG-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1=NC2C3=CC=CC=C3OCC=2S1)=O

Experimental Properties

• Density: 1.556±0.06 g/cm3(Predicted)
• pka: 7.85±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on N-{4H-chromeno4,3-d1,3thiazol-2-yl}-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide

Introduction to N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide (CAS No. 681163-31-5)

N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 681163-31-5, represents a novel heterocyclic structure that integrates multiple pharmacophoric units, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The molecular framework of this compound is characterized by its intricate arrangement of fused rings, including a chromeno[4,3-d]thiazole core and an isoindoline moiety. The chromeno[4,3-d]thiazole scaffold is particularly noteworthy due to its presence in various biologically active molecules. This scaffold has been extensively studied for its potential antimicrobial, anti-inflammatory, and anticancer properties. The integration of the thiazole ring into the chromeno[4,3-d] system introduces unique electronic and steric properties that can modulate the biological activity of the molecule.

The acetamide functional group at the 2-position of the chromeno[4,3-d]thiazole ring further enhances the compound's potential as a pharmacological agent. Acetamides are well-known for their role in drug design due to their ability to form hydrogen bonds and interact with biological targets in a specific manner. In this context, the acetamide moiety in N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide may contribute to its binding affinity and selectivity towards certain biological receptors.

The isoindoline moiety present in the compound's structure is another key pharmacophore that warrants detailed investigation. Isoindolines have been implicated in various biological processes and have shown promise as intermediates in the synthesis of bioactive molecules. The presence of the 1,3-dioxo group within the isoindoline ring adds an additional layer of complexity to the molecule's chemical profile. This group can participate in hydrogen bonding interactions and may influence the compound's solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential biological activities of such complex molecules with greater precision. By leveraging these tools, scientists have been able to predict the binding modes of N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide to various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in cancer cell proliferation and inflammation.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments have demonstrated that N-{4H-chromeno[4,3-d][1,3]thiazol-2-yl}-2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)acetamide exhibits significant cytotoxic effects on several cancer cell lines. The mechanism of action appears to involve interference with critical signaling pathways that regulate cell growth and survival. Additionally, preliminary data suggest that the compound may induce apoptosis in cancer cells while sparing normal cells.

The synthesis of this compound represents a significant achievement in organic chemistry due to its complexity and novelty. The multi-step synthetic route involves strategic functional group transformations and ring-closing reactions that showcase the synthetic prowess of modern medicinal chemistry. The successful preparation of N-{4H-chromeno[4,3-d][1,3]thiazol-